Cas no 1599244-41-3 (1-(4-bromo-2-methylphenyl)-N-methylpropan-1-amine)

• Product Name: 1-(4-bromo-2-methylphenyl)-N-methylpropan-1-amine
• CAS No: 1599244-41-3
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 2133280
• Update Time: 2023-11-19

1-(4-bromo-2-methylphenyl)-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)-N-methylpropan-1-amine
• CID 114979366
• Benzenemethanamine, 4-bromo-α-ethyl-N,2-dimethyl-

• Inchi： 1S/C11H16BrN/c1-4-11(13-3)10-6-5-9(12)7-8(10)2/h5-7,11,13H,4H2,1-3H3
• InChI Key： PPQADEWCFKPETJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CC)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 289.5±25.0 °C(Predicted)
• pka: 9.56±0.20(Predicted)